Cas no 90162-40-6 (Silane, 1,4-phenylenebis[trimethoxy-)

Silane, 1,4-phenylenebis[trimethoxy-, is a bifunctional organosilane coupling agent featuring a phenyl core with two trimethoxysilyl groups. This structure enables strong adhesion promotion between organic polymers and inorganic substrates, such as glass, metals, or minerals. The methoxy groups facilitate hydrolysis and condensation reactions, forming stable bonds with hydroxyl-rich surfaces. Its aromatic backbone enhances thermal stability and compatibility with high-performance resins, including epoxies and polyurethanes. This compound is particularly effective in coatings, adhesives, and composite materials, improving mechanical properties and durability. Its bifunctional nature ensures efficient crosslinking, making it suitable for applications requiring enhanced interfacial strength and moisture resistance.

Silane, 1,4-phenylenebis[trimethoxy- structure

90162-40-6 structure

Product Name:Silane, 1,4-phenylenebis[trimethoxy-

CAS No:90162-40-6

MF:C₁₂H₂₂O₆Si₂

MW:318.470486164093

MDL:MFCD09909978

CID:792879

Update Time:2025-05-27

Silane, 1,4-phenylenebis[trimethoxy- Chemical and Physical Properties

Names and Identifiers

- 1,4-BIS(TRIMETHOXYSILYL)BENZENE
- 1,4-BIS(TRIMETHYLSILOXY)BENZENE
- 1.3-Bis-(trimethoxysilyl)-benzol
- 2,7-Dioxa-3,6-disilaoct-4-yne,3,3,6,6-tetramethoxy
- bis-(trimethoxy silyl) ethine
- bis(trimethoxysilyl)acetylene
- bis(trimethoxysilyl)benzene
- Bis-trimethoxysilyl-acetylen
- bis-Trimethoxysilylaethin
- Bis-trimethyoxysilyl-acetylen
- Hexa-Si-methoxy-Si,Si'-aethindiyl-bis-silan
- hexa-Si-methoxy-Si,Si'-ethynediyl-bis-silane
- Silane, 1,4-phenylenebis[trimethoxy-
- MDL： MFCD09909978
- Inchi： 1S/C12H22O6Si2/c1-13-19(14-2,15-3)11-7-9-12(10-8-11)20(16-4,17-5)18-6/h7-10H,1-6H3
- InChI Key： YIRZROVNUPFFNZ-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC(=CC=1)[Si](OC)(OC)OC)(OC)(OC)OC

Computed Properties

Exact Mass: 254.11600

Experimental Properties

Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 266.0±23.0 ºC (760 Torr),
Flash Point: 97.5±23.0 ºC,
Solubility: Slightly soluble (4.5 g/l) (25 º C),
PSA: 18.46000
LogP: 4.11400

Silane, 1,4-phenylenebis[trimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088016-25g	1,4-Bis(trimethoxysilyl)benzene	90162-40-6	95%	25g	540.80 USD	2021-06-17
Alichem	A019088016-100g	1,4-Bis(trimethoxysilyl)benzene	90162-40-6	95%	100g	1,102.50 USD	2021-06-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SIK41005-20-250MG	1,4-Bis(trimethoxysilyl)benzene	90162-40-6	95%		￥844.65	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SIK41005-20-1G	1,4-Bis(trimethoxysilyl)benzene	90162-40-6	95%		￥2338.98	2022-02-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B857167-10g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	98%	10g	￥2,592.00	2022-09-29
eNovation Chemicals LLC	D387182-25g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	97%	25g	$580	2024-05-24
eNovation Chemicals LLC	D387182-50g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	97%	50g	$850	2024-05-24
eNovation Chemicals LLC	D387182-100g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	97%	100g	$1200	2024-05-24
eNovation Chemicals LLC	D387182-250g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	97%	250g	$2100	2024-05-24
eNovation Chemicals LLC	D387182-600g	1,4-bis(trimethylsiloxy)benzene	90162-40-6	97%	600g	$3500	2024-05-24